2-(Trifluoromethyl)pyridine-3-sulfonyl fluoride

• Molecular Formula: C6H3F4NO2S
• Molecular Weight: 229.15 g/mol
• IUPAC Name: 2-(trifluoromethyl)pyridine-3-sulfonyl fluoride
• InChI: InChI=1S/C6H3F4NO2S/c7-6(8,9)5-4(14(10,12)13)2-1-3-11-5/h1-3H
• InChI Key: VELGPLOITQWLST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C(F)(F)F)S(=O)(=O)F

Description

2-(Trifluoromethyl)pyridine-3-sulfonyl fluoride: is a chemical compound with the following properties:

• Empirical Formula:

  $$\text{C}_6\text{H}_3\text{F}_4\text{N}$$C6​H3​F4​N

• Molecular Weight: 165.09 g/mol
• CAS Number: 65753-52-8
• MDL Number: MFCD04973416

Preparation Methods

Synthetic Routes: Several synthetic routes exist for the preparation of this compound. One common approach involves the introduction of the sulfonyl fluoride group onto a pyridine ring. Specific methods include:

Direct Fluorination: Reacting 2-(trifluoromethyl)pyridine with a fluorinating agent (e.g., sulfur tetrafluoride, SF4) to form the sulfonyl fluoride derivative .

Sulfonylation of Pyridine: Treating 2-(trifluoromethyl)pyridine with a sulfonylating reagent (e.g., sulfonyl chlorides) under appropriate conditions .

Industrial Production: While industrial-scale production methods are not widely documented, laboratory-scale syntheses provide a foundation for further optimization.

Chemical Reactions Analysis

Reactivity:

Oxidation: The sulfonyl fluoride group can undergo oxidation reactions.

Substitution: The compound can participate in nucleophilic substitution reactions.

Common Reagents: Nucleophiles (e.g., amines, thiols) and Lewis acids (e.g., AlCl3) are commonly used in reactions involving this compound.

Major Products: The specific products depend on the reaction conditions and substituents present.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology and Medicine: Investigated for potential bioactivity, such as enzyme inhibition or receptor binding.

Industry: May find applications in materials science or pharmaceuticals.

Mechanism of Action

The exact mechanism by which 2-(trifluoromethyl)pyridine-3-sulfonyl fluoride exerts its effects remains an active area of research. It likely involves interactions with specific molecular targets and pathways.

Comparison with Similar Compounds

While no direct analogs are mentioned, the unique trifluoromethyl-substituted pyridine scaffold sets this compound apart from other sulfonyl fluorides.